Cas no 207613-14-7 (Mal-amido-(CH2COOH)2)

• Product Name: Mal-amido-(CH2COOH)2
• CAS No: 207613-14-7
• MF: C₁₁H₁₂N₂O₇
• MW: 284.222183227539
• CID: 4745215
• PubChem ID: 20740611
• Update Time: 2025-10-30

Mal-amido-(CH2COOH)2 Chemical and Physical Properties

Names and Identifiers

• Mal-amido-(CH2COOH)2
• [3-(2,5-Dioxo-3-pyrroline-1-yl)propionylimino]diacetic acid
• AKOS040743508
• CS-0105404
• 207613-14-7
• G17957
• 2-[N-(carboxymethyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]acetic acid
• HY-23642
• DA-55188
• 2-[carboxymethyl-[3-(2,5-dioxopyrrol-1-yl)propanoyl]amino]acetic acid

• Inchi： 1S/C11H12N2O7/c14-7(12(5-10(17)18)6-11(19)20)3-4-13-8(15)1-2-9(13)16/h1-2H,3-6H2,(H,17,18)(H,19,20)
• InChI Key： WGKBLBPWMDGTDE-UHFFFAOYSA-N
• SMILES： O=C(CCN1C(C=CC1=O)=O)N(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 284.06445073 g/mol
• Monoisotopic Mass: 284.06445073 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 132
• Molecular Weight: 284.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Mal-amido-(CH2COOH)2

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 207613-14-7 and Mal-amido-(CH2COOH)2

The chemical compound 207613-14-7 and the product Mal-amido-(CH2COOH)2 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and diagnostic tools, owing to their unique chemical properties and biological activities. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their applications, mechanisms, and potential impact on the industry.

207613-14-7, a small molecule with a specific chemical structure, has been identified as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its role in modulating enzymatic activity and its potential as a scaffold for drug development. Researchers have explored its interactions with target proteins, revealing promising avenues for the treatment of diseases such as cancer and metabolic disorders. The compound's stability and reactivity make it a valuable tool in medicinal chemistry.

Mal-amido-(CH2COOH)2, on the other hand, is a bifunctional linker widely used in bioconjugation and protein modification. Its ability to form stable amide bonds with amino groups while introducing carboxyl functionalities has made it indispensable in the design of antibody-drug conjugates (ADCs) and other targeted therapies. Recent advancements have demonstrated its utility in enhancing the pharmacokinetic properties of therapeutic proteins, thereby improving their efficacy and reducing off-target effects.

One of the most notable applications of Mal-amido-(CH2COOH)2 is in the development of next-generation ADCs. By enabling precise conjugation of cytotoxic payloads to monoclonal antibodies, this linker has facilitated the creation of highly specific and potent anticancer agents. Studies have shown that ADCs incorporating Mal-amido-(CH2COOH)2 exhibit improved tumor targeting and reduced systemic toxicity, marking a significant step forward in oncology research.

In addition to its role in ADCs, Mal-amido-(CH2COOH)2 has been employed in the functionalization of nanoparticles for drug delivery. Researchers have utilized its carboxyl groups to attach targeting ligands, enhancing the specificity of nanoparticle-based therapies. This approach has shown promise in treating conditions such as inflammatory diseases and infections, where targeted delivery is critical for therapeutic success.

The synergistic potential of 207613-14-7 and Mal-amido-(CH2COOH)2 has also been explored in recent studies. For instance, combining the enzymatic modulation capabilities of 207613-14-7 with the bioconjugation prowess of Mal-amido-(CH2COOH)2 has led to the development of hybrid molecules with dual functionality. These hybrids are being investigated for their ability to simultaneously target disease pathways and deliver therapeutic agents, offering a multifaceted approach to treatment.

Despite these advancements, challenges remain in the optimization and scalability of these compounds. Issues such as synthetic complexity, stability under physiological conditions, and potential immunogenicity need to be addressed to fully realize their clinical potential. Ongoing research is focused on refining the chemical synthesis of 207613-14-7 and improving the conjugation efficiency of Mal-amido-(CH2COOH)2, ensuring their suitability for large-scale production.

In conclusion, the compounds 207613-14-7 and Mal-amido-(CH2COOH)2 represent exciting frontiers in chemical biology and pharmaceutical research. Their diverse applications, from drug development to targeted therapy, underscore their importance in advancing medical science. As research continues to unravel their full potential, these molecules are poised to play a pivotal role in the next generation of therapeutic innovations.